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Compound of Interest

Compound Name: Vanadium(III) oxide

Cat. No.: B072604 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols and logistical plans for the handling and

disposal of Vanadium(III) oxide (V₂O₃) in a laboratory setting. Adherence to these procedures

is essential to mitigate risks and ensure a safe research environment. Vanadium(III) oxide is a

black solid that can pose health risks upon exposure.

Personal Protective Equipment (PPE)
All personnel handling Vanadium(III) oxide must use the following personal protective

equipment:

Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator

is necessary if exposure limits are exceeded or if irritation is experienced. A particulate filter

conforming to EN 143 is recommended.[1]

Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to prevent

eye contact.[2] Standard laboratory eyeglasses are not sufficient.

Skin Protection: Impervious gloves (such as nitrile or neoprene rubber) and protective

clothing are required to prevent skin contact.[2][3]

General Hygiene: A safety shower and eyewash station must be readily available in the

immediate work area. Wash hands thoroughly after handling the material.
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Quantitative Exposure Limits for Vanadium
Compounds
While a specific Permissible Exposure Limit (PEL) for Vanadium(III) oxide has not been

established by OSHA, the exposure limits for other vanadium compounds, particularly the more

toxic Vanadium Pentoxide (V₂O₅), provide a conservative basis for ensuring safety.

Researchers should aim to keep exposure to all vanadium compounds as low as reasonably

achievable.

Regulatory Body
Exposure Limit (as
Vanadium)

Notes

NIOSH (REL) 0.05 mg/m³

15-minute ceiling limit for all

vanadium compounds (except

Vanadium metal and carbide).

[4][5][6]

OSHA (PEL)
0.5 mg/m³ (respirable dust) /

0.1 mg/m³ (fume)

Ceiling limit for Vanadium

Pentoxide.[4][7]

ACGIH (TLV) 0.05 mg/m³

8-hour TWA for Vanadium

Pentoxide (inhalable

particulate matter).[8]

IDLH 35 mg/m³

Immediately Dangerous to Life

or Health concentration (as V).

[2][4][5][9]

Abbreviations: ACGIH (American Conference of Governmental Industrial Hygienists), IDLH

(Immediately Dangerous to Life or Health), NIOSH (National Institute for Occupational Safety

and Health), OSHA (Occupational Safety and Health Administration), PEL (Permissible

Exposure Limit), REL (Recommended Exposure Limit), TLV (Threshold Limit Value), TWA

(Time-Weighted Average).

Experimental Workflow for Handling Vanadium(III)
Oxide
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The following diagram outlines the procedural steps for the safe handling of Vanadium(III)
oxide from preparation to disposal.

Preparation
- Assemble all necessary PPE

- Ensure fume hood is operational
- Prepare designated waste container

Handling and Use
- Work within a certified chemical fume hood
- Avoid dust generation; moisten if necessary

- Use appropriate tools to handle solids

Proceed with caution

Spill Response
- Evacuate and restrict access

- Wear appropriate PPE
- Cover with absorbent material

- Collect and place in sealed container

In case of spill

Decontamination
- Clean work surfaces with appropriate solvent

- Decontaminate all equipment used
- Wash hands and exposed skin thoroughly

After experiment completion

After cleanup

Waste Collection
- Place all V₂O₃ waste in a labeled, sealed container

- Do not mix with other waste streams

Disposal
- Treat as hazardous waste

- Arrange for pickup by certified hazardous waste disposal service
- Follow all institutional and local regulations
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Click to download full resolution via product page

Caption: A workflow diagram illustrating the key procedural steps for the safe handling and

disposal of Vanadium(III) oxide in a laboratory setting.

Disposal Plan
Vanadium(III) oxide and any materials contaminated with it must be treated as hazardous

waste. Adherence to the following disposal protocol is mandatory:

Segregation and Collection:

All solid waste, including contaminated gloves, wipes, and weighing papers, should be

collected in a dedicated, clearly labeled, and sealed hazardous waste container.

Solutions containing Vanadium(III) oxide should be collected in a separate, sealed, and

appropriately labeled container. Do not mix with other solvent waste streams.

Labeling:

The hazardous waste container must be labeled with "Hazardous Waste," the full chemical

name "Vanadium(III) oxide," and the associated hazards (e.g., "Toxic").

Storage:

Store the sealed waste container in a designated and secure hazardous waste

accumulation area, away from incompatible materials.

Disposal Procedure:

Contact your institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste disposal contractor to arrange for pickup.

Provide the EHS or contractor with a complete and accurate description of the waste.

Follow all institutional, local, state, and federal regulations for the disposal of toxic heavy

metal waste. Chemical precipitation may be a suitable treatment method for aqueous
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waste, but this should be carried out by qualified personnel in accordance with established

protocols.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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